![molecular formula C13H18BrNO4S B3982789 methyl N-[(4-bromophenyl)sulfonyl]leucinate](/img/structure/B3982789.png)
methyl N-[(4-bromophenyl)sulfonyl]leucinate
Overview
Description
Methyl N-[(4-bromophenyl)sulfonyl]leucinate, also known as MBSL, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound belongs to the family of sulfonyl leucinates and has a molecular weight of 399.35 g/mol.
Mechanism of Action
Methyl N-[(4-bromophenyl)sulfonyl]leucinate inhibits the activity of cathepsin B by covalently binding to its active site cysteine residue. This binding irreversibly inhibits the enzyme's activity, leading to the accumulation of its substrates and ultimately causing cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce caspase-dependent apoptosis in cancer cells, indicating its potential as a chemotherapeutic agent. Additionally, this compound has been shown to reduce the accumulation of amyloid beta plaques in the brains of transgenic mice, suggesting its potential as a therapeutic agent for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using methyl N-[(4-bromophenyl)sulfonyl]leucinate in lab experiments is its high selectivity for cathepsin B, which allows for specific inhibition of this enzyme without affecting other proteases. However, one limitation is that this compound's irreversible binding to the enzyme's active site may limit its use in certain experimental settings.
Future Directions
Future research on methyl N-[(4-bromophenyl)sulfonyl]leucinate could focus on optimizing its chemical structure to improve its efficacy and selectivity as a protease inhibitor. Additionally, further studies could investigate its potential as a therapeutic agent for diseases such as cancer and Alzheimer's disease, as well as its potential as a fluorescent probe for the detection of cysteine proteases in biological samples.
Scientific Research Applications
Methyl N-[(4-bromophenyl)sulfonyl]leucinate has been studied for its potential as a protease inhibitor, specifically for its ability to inhibit the activity of cathepsin B, a lysosomal cysteine protease implicated in various diseases including cancer and Alzheimer's disease. This compound has also been studied for its potential as a fluorescent probe for the detection of cysteine proteases in biological samples.
properties
IUPAC Name |
methyl 2-[(4-bromophenyl)sulfonylamino]-4-methylpentanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO4S/c1-9(2)8-12(13(16)19-3)15-20(17,18)11-6-4-10(14)5-7-11/h4-7,9,12,15H,8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRBZTCLUNGCJPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)OC)NS(=O)(=O)C1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.